Cas no 1593470-36-0 (1-bromo-3-{(1-bromo-2-methylpropan-2-yl)oxymethyl}benzene)

• Product Name: 1-bromo-3-{(1-bromo-2-methylpropan-2-yl)oxymethyl}benzene
• CAS No: 1593470-36-0
• MF: C₁₁H₁₄Br₂O
• MW: 322.03626203537
• CID: 6048641
• PubChem ID: 114774878
• Update Time: 2025-06-09

1-bromo-3-{(1-bromo-2-methylpropan-2-yl)oxymethyl}benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-{(1-bromo-2-methylpropan-2-yl)oxymethyl}benzene
• 1593470-36-0
• 1-bromo-3-{[(1-bromo-2-methylpropan-2-yl)oxy]methyl}benzene
• EN300-1133081

• Inchi： 1S/C11H14Br2O/c1-11(2,8-12)14-7-9-4-3-5-10(13)6-9/h3-6H,7-8H2,1-2H3
• InChI Key： IWMPQGYRBPOSOW-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)OCC1C=CC=C(C=1)Br

Computed Properties

• Exact Mass: 321.93909g/mol
• Monoisotopic Mass: 319.94114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-bromo-3-{(1-bromo-2-methylpropan-2-yl)oxymethyl}benzene

Professional Introduction to 1-bromo-3-{(1-bromo-2-methylpropan-2-yl)oxymethyl}benzene (CAS No. 1593470-36-0)

The compound 1-bromo-3-{(1-bromo-2-methylpropan-2-yl)oxymethyl}benzene, identified by its CAS number 1593470-36-0, represents a significant molecule in the realm of synthetic chemistry and pharmaceutical research. This compound, featuring a brominated aromatic core and an alkoxy-methoxy side chain, has garnered attention due to its versatile structural framework, which makes it a valuable intermediate in the synthesis of more complex molecules.

One of the most compelling aspects of this compound is its potential utility in the development of novel therapeutic agents. The presence of both bromine and oxygen-containing functional groups provides multiple points for chemical modification, enabling chemists to tailor the molecule for specific biological targets. Recent studies have highlighted the importance of such multifunctional intermediates in drug discovery, particularly in the context of designing molecules that can interact with biological pathways in a highly specific manner.

In particular, the structural motif of 1-bromo-3-{(1-bromo-2-methylpropan-2-yl)oxymethyl}benzene has been explored in the context of its potential role as a precursor for kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often implicated in various diseases, including cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop treatments that can modulate these signaling pathways effectively. The bromine atoms in this compound can serve as handles for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are commonly employed in the synthesis of biaryl compounds.

The alkoxy-methoxy side chain, specifically the (1-bromo-2-methylpropan-2-yl)oxymethyl group, adds an additional layer of complexity and reactivity to the molecule. This group not only provides a site for further chemical manipulation but also introduces steric and electronic effects that can influence the molecule's interactions with biological targets. For instance, the bromine substituent can participate in electrophilic aromatic substitution reactions, allowing for the introduction of other functional groups at different positions on the aromatic ring.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the properties and reactivities of compounds like 1-bromo-3-{(1-bromo-2-methylpropan-2-yl)oxymethyl}benzene. Molecular modeling studies have been instrumental in predicting how this molecule might behave in various chemical reactions and how it might interact with biological targets. These predictions are often validated through experimental studies, where researchers synthesize analogs of the compound and test their biological activity.

The pharmaceutical industry has shown particular interest in developing small molecules that can modulate protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are often difficult to target with traditional drug molecules due to their large binding surfaces. However, compounds like 1-bromo-3-{(1-bromo-2-methylpropan-2-yl)oxymethyl}benzene, with their complex structural features, offer promising opportunities for designing molecules that can disrupt or enhance these interactions. By carefully selecting functional groups and optimizing their spatial arrangement, researchers hope to develop drugs that can effectively interfere with disease-causing PPIs.

In addition to its potential applications in drug discovery, this compound has also been explored as a building block in materials science. The ability to modify its structure allows chemists to create polymers and other materials with tailored properties. For instance, incorporating this compound into polymer backbones could lead to materials with enhanced thermal stability or biodegradability, which are desirable traits for many applications.

The synthesis of 1-bromo-3-{(1-bromo-2-methylpropan-2-yl)oxymethyl}benzene itself presents an interesting challenge for synthetic chemists. The presence of multiple functional groups requires careful planning to ensure that each step proceeds selectively without unwanted side reactions. Recent reports have described efficient synthetic routes to this compound, often involving multi-step sequences that showcase advances in synthetic methodology. These reports not only provide valuable protocols for researchers but also highlight the ingenuity required to construct complex molecules like this one.

The growing interest in this compound underscores its significance as a versatile intermediate in both academic research and industrial applications. As our understanding of biological systems continues to expand, so too does our need for sophisticated molecular tools like those provided by compounds such as 1-bromo-3-{(1-bromo-2-methylpropan-2-yl)oxymethyl}benzene. By leveraging its unique structural features, researchers hope to unlock new possibilities in drug discovery and materials science.